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Compound of Interest

Compound Name: AZD2389

Cat. No.: B15606120

This document provides procedural guidance for the safe handling and disposal of AZD2389,
an orally active and potent Fibroblast Activation Protein (FAP) inhibitor intended for research
purposes.[1][2] Adherence to these guidelines is crucial for maintaining laboratory safety and
ensuring environmental compliance. Researchers, scientists, and drug development
professionals should integrate these procedures into their standard laboratory safety protocols.

Disclaimer: The information provided herein is for guidance purposes and is based on general
best practices for laboratory chemical waste. The primary and most authoritative source of
information for handling and disposal of AZD2389 is the Safety Data Sheet (SDS) provided by
the manufacturer.[1] Always consult the SDS and your institution's Environmental Health and
Safety (EHS) department before handling or disposing of this compound.

Pre-Disposal and Handling Considerations

Before beginning any work with AZD2389, it is imperative to have a comprehensive disposal
plan in place. This includes identifying the correct waste streams and understanding the
necessary personal protective equipment (PPE).

Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

o Eye Protection: Safety glasses or goggles are mandatory.
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o Lab Coat: A standard laboratory coat should be worn at all times.

Step-by-Step Disposal Procedures

The proper disposal method for AZD2389 depends on its form (e.g., pure compound, solution)
and the materials it has contaminated.

Step 1: Segregation of Waste Isolate all waste materials contaminated with AZD2389 from
general laboratory trash. This includes:

Unused or expired AZD2389 compound.

Solutions containing AZD2389.

Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).

Empty original containers.

Step 2: Disposal of Unused/Expired AZD2389 Unused or expired AZD2389 should be treated
as chemical waste.

» Do Not dispose of the solid compound or its solutions down the drain or in regular trash.[3]

o Place the original container with the unused compound into a designated hazardous waste
container.

« |If the compound is in a solution, it should be collected in a sealed, properly labeled, and
leak-proof hazardous waste container.

Step 3: Disposal of Contaminated Materials Items that have come into contact with AZD2389
must be disposed of as hazardous waste.[4]

o Solid Waste: Items such as contaminated gloves, pipette tips, and paper towels should be
collected in a dedicated, clearly labeled hazardous waste bag or container.[4]

e Sharps: Any sharps (e.g., needles, syringes) used with AZD2389 must be placed in a
designated sharps container.[4][5]
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» Liquid Waste: All solutions containing AZD2389 should be collected in a labeled, sealed
container for hazardous liquid waste.

Step 4: Decontamination of Glassware Reusable glassware should be decontaminated before
washing. Consult your institution's EHS guidelines for appropriate decontamination procedures,
which may involve rinsing with a suitable solvent that is then collected as hazardous waste.

Step 5: Labeling and Storage of Waste

o Clearly label all hazardous waste containers with "Hazardous Waste" and the full chemical
name: "AZD2389".

 List all components of any waste mixtures, including solvents and their approximate
concentrations.

o Store waste containers in a designated, secure secondary containment area until they are
collected by your institution's EHS department.

Summary of Disposal Guidelines

The following table summarizes the key disposal information for different types of waste
generated while working with AZD2389.
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Waste Type

Disposal Container

Key Instructions

Unused/Expired AZD2389

Labeled Hazardous Chemical
Waste

Keep in original container if
possible. Do not mix with other
waste streams unless directed
by EHS.

Solutions of AZD2389

Labeled Hazardous Liquid
Waste

Collect all solutions, including
rinse from decontaminated
glassware. Ensure the
container is sealed and
compatible with the solvents

used.

Contaminated Solid Waste

Labeled Hazardous Solid
Waste Bag/Bin

Includes gloves, pipette tips,

bench paper, etc.[4]

Contaminated Sharps

FDA-Cleared Sharps

Container

Needles, syringes, or other
sharps that have contacted
AZD2389.[5]

Empty Original Vials

Labeled Hazardous Chemical
Waste

Even "empty" containers may
retain residue and should be
disposed of as hazardous
waste.[6] Scratch out any
proprietary information before

disposal.[3]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

materials related to AZD2389.
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Caption: Workflow for AZD2389 Waste Segregation and Disposal.

This guide is intended to build a foundation of safety and trust for laboratory professionals
handling novel compounds like AZD2389. By providing clear, actionable steps, we aim to be
the preferred source for essential information on laboratory safety and chemical handling.
Always prioritize safety and consult official documentation and safety officers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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